4-(3-bromobenzylidene)-2-(3-chloro-1-benzothien-2-yl)-1,3-oxazol-5(4H)-one

• IUPAC Name: (4E)-4-[(3-bromophenyl)methylidene]-2-(3-chloro-1-benzothiophen-2-yl)-1,3-oxazol-5-one
• InChI: InChI=1S/C18H9BrClNO2S/c19-11-5-3-4-10(8-11)9-13-18(22)23-17(21-13)16-15(20)12-6-1-2-7-14(12)24-16/h1-9H/b13-9+
• InChI Key: NXUFKBKBDWHCFE-UKTHLTGXSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(S2)C3=NC(=CC4=CC(=CC=C4)Br)C(=O)O3)Cl
• Isomeric SMILES: C1=CC=C2C(=C1)C(=C(S2)C3=N/C(=C/C4=CC(=CC=C4)Br)/C(=O)O3)Cl
• Molecular Formula: C18H9BrClNO2S
• Molecular Weight: 418.7 g/mol

Description

4-(3-bromobenzylidene)-2-(3-chloro-1-benzothien-2-yl)-1,3-oxazol-5(4H)-one is a chemical compound that has been extensively researched for its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-(3-bromobenzylidene)-2-(3-chloro-1-benzothien-2-yl)-1,3-oxazol-5(4H)-one is not fully understood. However, it is believed to exert its pharmacological effects by inhibiting the activity of certain enzymes and signaling pathways that are involved in the pathogenesis of various diseases.
Biochemical and Physiological Effects:
Studies have shown that 4-(3-bromobenzylidene)-2-(3-chloro-1-benzothien-2-yl)-1,3-oxazol-5(4H)-one exhibits potent anticancer, anti-inflammatory, and antimicrobial activities. It has also been shown to modulate various physiological processes such as cell proliferation, apoptosis, and immune response.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(3-bromobenzylidene)-2-(3-chloro-1-benzothien-2-yl)-1,3-oxazol-5(4H)-one in lab experiments include its high potency and selectivity, ease of synthesis, and versatility in functional group transformations. However, its limitations include its low solubility in aqueous media, potential toxicity, and limited availability.

Future Directions

Future research on 4-(3-bromobenzylidene)-2-(3-chloro-1-benzothien-2-yl)-1,3-oxazol-5(4H)-one could focus on the development of more efficient synthetic routes, the elucidation of its mechanism of action, and the exploration of its potential applications in other areas such as catalysis and photovoltaics. Additionally, the development of more potent and selective analogs of this compound could lead to the discovery of novel drugs for the treatment of various diseases.

Scientific Research Applications

4-(3-bromobenzylidene)-2-(3-chloro-1-benzothien-2-yl)-1,3-oxazol-5(4H)-one has been studied for its potential applications in various fields such as medicinal chemistry, material science, and organic synthesis. In medicinal chemistry, this compound has shown promising results in the treatment of cancer, inflammation, and microbial infections. In material science, it has been used as a building block for the synthesis of novel materials with unique properties. In organic synthesis, it has been utilized as a versatile reagent for the preparation of various functionalized compounds.